Cas no 898754-71-7 (2-Azetidinomethyl-4'-bromobenzophenone)

• Product Name: 2-Azetidinomethyl-4'-bromobenzophenone
• CAS No: 898754-71-7
• MF: C₁₇H₁₆BrNO
• MW: 330.219043731689
• CID: 874403
• PubChem ID: 24725306
• Update Time: 2025-11-02

2-Azetidinomethyl-4'-bromobenzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(azetidin-1-ylmethyl)phenyl]-(4-bromophenyl)methanone
• 2-AZETIDINOMETHYL-4'-BROMOBENZOPHENONE
• 2-AZETIDIN-1-YLMETHYL-4'-BROMOBENZOPHENONE
• SB52084
• 1-{[2-(4-BROMOBENZOYL)PHENYL]METHYL}AZETIDINE
• 898754-71-7
• {2-[(Azetidin-1-yl)methyl]phenyl}(4-bromophenyl)methanone
• AKOS016020685
• DTXSID70643701
• (2-(Azetidin-1-ylmethyl)phenyl)(4-bromophenyl)methanone
• 2-Azetidinomethyl-4'-bromobenzophenone

• MDL： MFCD03842589
• Inchi： 1S/C17H16BrNO/c18-15-8-6-13(7-9-15)17(20)16-5-2-1-4-14(16)12-19-10-3-11-19/h1-2,4-9H,3,10-12H2
• InChI Key： LNLAGRHPLVVVTB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=CC=CC=C1CN1CCC1)=O

Computed Properties

• Exact Mass: 329.04200
• Monoisotopic Mass: 329.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.82370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Azetidinomethyl-4'-bromobenzophenone

Exploring the Versatile Applications and Properties of 2-Azetidinomethyl-4'-bromobenzophenone (CAS No. 898754-71-7)

In the ever-evolving field of organic chemistry, 2-Azetidinomethyl-4'-bromobenzophenone (CAS No. 898754-71-7) has emerged as a compound of significant interest due to its unique structural features and broad potential applications. This azetidine-containing benzophenone derivative combines the reactivity of an azetidine ring with the aromatic properties of a brominated benzophenone, making it a valuable intermediate in pharmaceutical research and material science. Researchers are particularly drawn to its molecular versatility, which allows for diverse synthetic modifications, opening doors to novel drug candidates and advanced materials.

The chemical structure of 2-Azetidinomethyl-4'-bromobenzophenone features a four-membered azetidine ring attached to a 4'-bromobenzophenone scaffold. This combination creates a compound with interesting electronic properties and steric effects that influence its reactivity. The presence of the bromine substituent at the para position of the benzophenone moiety offers an excellent handle for further functionalization through various cross-coupling reactions, making this compound particularly valuable in medicinal chemistry and drug discovery applications.

Recent trends in pharmaceutical research have highlighted the importance of nitrogen-containing heterocycles like azetidine in drug design. The 2-Azetidinomethyl group in this compound provides a constrained, three-dimensional structure that can enhance binding affinity to biological targets while improving metabolic stability. This has led to growing interest in 898754-71-7 as a building block for developing new central nervous system (CNS) drugs, particularly as researchers seek to address challenges in treating neurological disorders with improved blood-brain barrier penetration.

In material science applications, 2-Azetidinomethyl-4'-bromobenzophenone shows promise as a precursor for photoactive materials and liquid crystals. The benzophenone core is known for its photochemical properties, while the azetidine ring can influence the compound's overall conformation and intermolecular interactions. These characteristics make it potentially useful in developing advanced optical materials and organic electronic devices, areas that are currently receiving significant attention in both academic and industrial research.

The synthetic utility of CAS No. 898754-71-7 extends to its role in polymer chemistry. The compound can serve as a monomer or cross-linking agent, with the azetidine ring participating in polymerization reactions under appropriate conditions. This application aligns with current industry demands for specialty polymers with tailored properties for high-performance applications. Researchers are particularly interested in how the bromine atom in the structure might facilitate controlled polymerization processes through atom transfer radical polymerization (ATRP) techniques.

From a green chemistry perspective, there is growing interest in developing more sustainable synthetic routes to compounds like 2-Azetidinomethyl-4'-bromobenzophenone. Recent advances in catalytic methods and microwave-assisted synthesis have shown promise for improving the efficiency and environmental footprint of producing such intermediates. These developments are particularly relevant as the chemical industry faces increasing pressure to adopt more sustainable practices while maintaining productivity.

The analytical characterization of 898754-71-7 typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are critical factors for its various applications. Recent improvements in analytical instrumentation have made it possible to study such compounds with unprecedented detail, providing valuable insights into their molecular properties and reactivity patterns.

Looking to the future, 2-Azetidinomethyl-4'-bromobenzophenone is poised to play an important role in several cutting-edge research areas. Its potential applications in bioconjugation chemistry, proteolysis targeting chimeras (PROTACs), and covalent inhibitor design are particularly exciting directions that align with current pharmaceutical industry trends. As research continues to uncover new facets of this compound's chemistry, its value as a versatile synthetic building block is likely to grow significantly in the coming years.